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Compound of Interest

Compound Name:
1,2-DIDEOXY-D-

RIBOFURANOSE

CAS No.: 91121-19-6

Cat. No.: B1205667

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6]
1,2-dideoxy-D-ribofuranose (CAS: 91547-59-0), often denoted as dR(H) or the

tetrahydrofuran (THF) spacer in nucleic acid chemistry, represents the sugar backbone of a 2'-

deoxyribonucleoside where the nucleobase has been replaced by a hydrogen atom.

Unlike standard reducing sugars, this molecule lacks an anomeric hydroxyl group; it is

chemically a cyclic ether.[1] Consequently, it does not mutarotate and presents a fixed

stereochemical window.[1] The primary challenge in elucidation is distinguishing it from its

diastereomers (e.g., the xylo- or arabino- configurations) and confirming the regiospecificity of

the deoxygenation, particularly when synthesized via degradation of thymidine or reduction of

ribonolactones.

Chemical Identity[1][4][5][7]
IUPAC Name: (2R,3S)-2-(hydroxymethyl)tetrahydrofuran-3-ol
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Common Name: 1,2-dideoxy-D-ribofuranose; 1,4-anhydro-2-deoxy-D-erythro-pentitol[2]

Molecular Formula:ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline

ng-star-inserted">

[1]

Exact Mass: 118.0630 Da[1]

Analytical Strategy & Workflow
The elucidation relies on establishing the connectivity of the tetrahydrofuran ring and, crucially,

proving the cis-relationship between the C3-hydroxyl and the C4-hydroxymethyl group (using

standard sugar numbering) which defines the D-ribo configuration.

Elucidation Logic Diagram
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Figure 1: Step-by-step structural elucidation workflow prioritizing stereochemical verification.
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Experimental Protocols & Data Analysis
High-Resolution Mass Spectrometry (HRMS)
Objective: Confirm molecular formula and degree of unsaturation (DoU = 1, corresponding to

the ring).

Method: ESI-TOF or Orbitrap in positive mode (

or

).[1]

Expected Data:

is often weak due to lack of basic sites.[1]

Look for

.[1]

Fragmentation: Loss of

(18 Da) and

(30 Da) is characteristic of hydroxymethyl-substituted cyclic ethers.[1]

Nuclear Magnetic Resonance (NMR) Strategy
This is the definitive method.[1] The numbering used below follows the sugar convention to

maintain relevance to nucleic acid researchers:

C1: The methylene group replacing the anomeric carbon.

C2: The methylene group (deoxy position).[1][3][4][5]

C3: Methine with secondary OH.[1]

C4: Methine with hydroxymethyl group.[1]

C5: Exocyclic hydroxymethyl.[1]
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Protocol: Sample Preparation
Solvent: Use

(99.96% D) for general assignment to eliminate OH coupling.[1] Use

if observing OH protons is necessary to confirm exchangeability.

Concentration: 10-15 mg in 600 µL solvent.

Reference: Internal TSP (

) or TMS (

).

1H NMR Assignment Logic (600 MHz)
The spectrum is distinct from D-ribose because the low-field anomeric signal (~5-6 ppm) is

absent. Instead, we observe two distinct methylene envelopes.[1]
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Position
(Sugar #)

Type

Chemical
Shift
(ngcontent-
ng-
c230746152
7=""
_nghost-ng-
c276456763
2=""
class="inlin
e ng-star-
inserted">

, ppm)

Multiplicity

Key
Coupling (

, Hz)

Interpretati
on

H1'a / H1'b (Ether) 3.80 – 4.05 Multiplet

Deshielded

by ring

oxygen.[1]

Corresponds

to C5 of THF.

[1]

H2'a / H2'b (Alkane) 1.80 – 2.20 Multiplet -

Shielded.[1]

Key indicator

of "1,2-

dideoxy"

nature.[1][6]

H3' (Methine) 4.30 – 4.45 Multiplet -

Carries the

secondary

OH.[1]

H4' (Methine) 3.90 – 4.10 Multiplet -

Branch point

for exocyclic

.[1]

H5'a / H5'b (Alcohol) 3.55 – 3.75 dd / m

Exocyclic

hydroxymeth

yl.[1]
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2D NMR Connectivity (COSY & HSQC)
COSY: Trace the spin system:

.

The H1-H2 correlation confirms the reduction of the anomeric center.

The H3-H4 correlation establishes the ring closure points.

HSQC: Differentiates the three

groups.

C1 (Ether):

ppm (Inverted phase in DEPT-135).[1]

C2 (Alkane):

ppm (Inverted phase in DEPT-135).[1]

C5 (Alcohol):

ppm (Inverted phase in DEPT-135).[1]

Stereochemical Validation (The "D-Ribo" Confirmation)
The critical distinction between 1,2-dideoxy-D-ribofuranose and its arabino or xylo isomers

lies in the relative configuration of C3 and C4.

D-Ribofuranose Configuration: The C3-OH and the C4-hydroxymethyl group are on the

same side (cis) of the ring envelope (specifically, in the standard envelope conformation, H3

and H4 are often pseudo-cis or gauche, but the key is the NOE).

NOE Expectation:

Irradiate H3: Strong NOE enhancement at H4.
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Irradiate H1 (pro-S or pro-R): Determine spatial proximity to H3/H4 to assign the specific

envelope conformation (typically South-type/C2-endo for deoxy sugars, though the abasic

site is more flexible).

Stereochemistry Diagram
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Figure 2: NOE correlation network required to confirm the erythro (ribo) stereochemistry.

Synthesis & Impurity Profiling
Understanding the source dictates the impurity profile during elucidation.

Route A: Reduction of D-Ribonolactone

Process: D-ribose

Ribonolactone

Deoxygenation.[1]

Impurities: Residual lactones (IR signal at 1780

) or incomplete reduction products.[1]

Route B: Nucleoside Degradation (e.g., from Thymidine)

Process: 5'-DMTr-Thymidine
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Reduction/Elimination of base

Deprotection.[1]

Impurities: Trace thymine (aromatic protons ~7.5 ppm) or DMTr alcohol.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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